Cas no 2034594-86-8 (3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034594-86-8
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.4760
• CID: 5354659
• Update Time: 2025-06-13

3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• 3-(2,4-dimethoxyphenyl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide
• 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C21H22N2O3S/c1-25-18-7-5-15(19(12-18)26-2)6-8-20(24)23-13-16-4-3-10-22-21(16)17-9-11-27-14-17/h3-5,7,9-12,14H,6,8,13H2,1-2H3,(H,23,24)
• InChI Key： YWQRDFKGLHZXQZ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 465
• XLogP3: 3.1
• Topological Polar Surface Area: 88.7

Additional information on 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

Comprehensive Overview of 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034594-86-8)

3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide is a synthetic organic compound with a unique molecular structure that combines a dimethoxyphenyl group, a thiophene ring, and a pyridine moiety. This compound, identified by its CAS No. 2034594-86-8, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both heterocyclic and aromatic components in its structure makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly intrigued by the thiophene-pyridine hybrid scaffold found in this compound, as it exhibits favorable pharmacokinetic properties and binding affinity to various enzymes and receptors. The 2,4-dimethoxyphenyl group further enhances its solubility and bioavailability, making it a versatile building block for medicinal chemistry.

The synthesis of 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 2034594-86-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Given the growing emphasis on structure-activity relationship (SAR) studies, this compound's unique architecture offers valuable insights into optimizing drug-like properties.

From an industrial perspective, the compound aligns with the rising trend of fragment-based drug design (FBDD), where smaller molecular fragments are used to construct larger, more complex therapeutics. Its thiophene and pyridine motifs are frequently explored in kinase inhibition and GPCR targeting, areas of high relevance in oncology and neurology. Additionally, the dimethoxyphenyl group contributes to its potential as a CNS-penetrant agent, a hot topic in neurodegenerative disease research.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are increasingly focused on developing sustainable synthesis routes for 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide to minimize waste and energy consumption. This aligns with global initiatives to reduce the ecological footprint of pharmaceutical manufacturing.

In summary, 3-(2,4-dimethoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034594-86-8) represents a compelling case study in modern drug discovery. Its multifaceted structure, combined with its applicability in targeted therapy and biochemical research, positions it as a valuable tool for scientists tackling complex diseases. As the field evolves, this compound is likely to remain a focal point for innovation in medicinal chemistry and therapeutic development.